Cas no 1805368-84-6 (3-Bromo-5-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1805368-84-6
• MF: C₇H₅BrClF₂NO
• MW: 272.47450709343
• CID: 4915194
• Update Time: 2025-06-07

3-Bromo-5-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C7H5BrClF2NO/c8-4-1-3(2-9)7(13)12-5(4)6(10)11/h1,6H,2H2,(H,12,13)
• InChI Key： AZHJSSYBJCVIBW-UHFFFAOYSA-N
• SMILES： BrC1C=C(CCl)C(NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine

Introduction to 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine (CAS No. 1805368-84-6)

3-Bromo-5-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine, with the CAS number 1805368-84-6, is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a chloromethyl group, a difluoromethyl moiety, and a hydroxyl group, all attached to a pyridine ring. These functional groups contribute to its diverse chemical properties and potential biological activities.

The synthesis of 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine involves several well-established chemical reactions, such as nucleophilic substitution, electrophilic aromatic substitution, and halogenation. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for both academic and industrial applications. The ability to synthesize this compound with high purity and yield is crucial for its use in various research and development projects.

In terms of its physical properties, 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine is typically obtained as a white or off-white solid with a melting point ranging from 100°C to 120°C. It is moderately soluble in common organic solvents such as dichloromethane, acetone, and ethanol, but exhibits limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

The biological activity of 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine has been the subject of numerous studies. Research has shown that this compound possesses potent antimicrobial properties against a wide range of bacteria and fungi. The presence of the bromine atom and the difluoromethyl group are believed to play key roles in its antimicrobial activity by disrupting essential cellular processes in microorganisms. Additionally, preliminary studies have indicated that this compound may have potential as an antiviral agent, particularly against RNA viruses such as influenza and coronaviruses.

Beyond its antimicrobial properties, 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine has also shown promise in the field of cancer research. In vitro studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival. Further research is needed to elucidate the exact molecular targets and pathways affected by this compound.

The potential therapeutic applications of 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine extend beyond antimicrobial and anticancer activities. Recent studies have explored its use as a lead compound for the development of new drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The presence of the hydroxyl group on the pyridine ring may facilitate interactions with specific receptors or enzymes involved in these conditions. Preliminary findings suggest that this compound can modulate neurotransmitter levels and improve cognitive function in animal models.

In addition to its direct biological activities, 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine serves as an important building block for the synthesis of more complex molecules with diverse biological functions. Its reactivity with various functional groups allows chemists to introduce additional substituents or linkages to create derivatives with enhanced or modified properties. This versatility makes it a valuable tool for medicinal chemists engaged in drug discovery and development.

The environmental impact of 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine is another area of ongoing research. While initial studies suggest that it has low toxicity to non-target organisms and minimal environmental persistence, further investigations are necessary to ensure its safe use in various applications. Environmental scientists are working to develop methods for monitoring and mitigating any potential adverse effects on ecosystems.

In conclusion, 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine (CAS No. 1805368-84-6) is a multifaceted compound with significant potential in multiple areas of research and development. Its unique chemical structure endows it with a range of biological activities, making it an attractive candidate for further exploration as a therapeutic agent or as a building block for new drug molecules. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the fields of medicinal chemistry and pharmaceutical science.